Cas no 81190-89-8 (Methyl 4-bromo-1H-pyrazole-3-carboxylate)
81190-89-8 structure
Product Name:Methyl 4-bromo-1H-pyrazole-3-carboxylate
CAS No:81190-89-8
MF:C5H5BrN2O2
MW:205.009400129318
MDL:MFCD00466326
CID:720522
PubChem ID:2828046
Update Time:2025-09-20
Methyl 4-bromo-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-bromo-1H-pyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylicacid, 4-bromo-, methyl ester
- 4-BROMO-1H-PYRAZOLE-3-CARBOXYLIC ACID
- 4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester
- methyl 4-bromo-1H-pyrazole-5-carboxylate
- BESTIPHARMA 518-955
- bromo-4 carbomethoxy-5 pyrazole
- 1H-Pyrazole-3-carboxylic acid, 4-bromo-, methyl ester
- KWQDACZQHJCUNK-UHFFFAOYSA-N
- J-522314
- 1H-PYRAZOLE-5-CARBOXYLIC ACID, 4-BROMO-, METHYL ESTER
- STK315331
- AKOS000310357
- SCHEMBL13726965
- 1639902-31-0
- BCP23475
- ALBB-010454
- MFCD00619124
- SY030486
- O11931
- 190263-20-8
- BBL013079
- 1H-Pyrazole-3-carboxylic acid,4-bromo-,methyl ester
- 4-bromopyrazole-3-carboxylic acid methyl ester
- DB-075744
- FS-2160
- AB06264
- SR-01000390601
- AKOS003744357
- AH-034/11365123
- CS-W019707
- SR-01000390601-1
- DTXSID50385177
- EN300-138289
- MFCD00466326
- 81190-89-8
- methyl 4-bromopyrazole-3-carboxylate
-
- MDL: MFCD00466326
- Inchi: 1S/C5H5BrN2O2/c1-10-5(9)4-3(6)2-7-8-4/h2H,1H3,(H,7,8)
- InChI Key: KWQDACZQHJCUNK-UHFFFAOYSA-N
- SMILES: O=C(C1C(Br)=CNN=1)OC
Computed Properties
- Exact Mass: 203.95300
- Monoisotopic Mass: 203.953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 1.1
Experimental Properties
- Density: 1.781
- Boiling Point: 318 ºC
- Flash Point: 146 ºC
- PSA: 54.98000
- LogP: 0.95880
Methyl 4-bromo-1H-pyrazole-3-carboxylate Security Information
- Hazard Statement: H302-H315-H319-H332-H335
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,2-8°C
Methyl 4-bromo-1H-pyrazole-3-carboxylate Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4-bromo-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 036152-1g |
4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester |
81190-89-8 | 95% | 1g |
£39.00 | 2022-03-01 | |
| Fluorochem | 036152-5g |
4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester |
81190-89-8 | 95% | 5g |
£101.00 | 2022-03-01 | |
| Fluorochem | 036152-10g |
4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester |
81190-89-8 | 95% | 10g |
£156.00 | 2022-03-01 | |
| Fluorochem | 036152-25g |
4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester |
81190-89-8 | 95% | 25g |
£320.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 061214-1g |
Methyl 4-bromo-1H-pyrazole-3-carboxylate |
81190-89-8 | 1g |
1868.0CNY | 2021-07-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MW610-20g |
Methyl 4-bromo-1H-pyrazole-3-carboxylate |
81190-89-8 | 95+% | 20g |
1152.0CNY | 2021-08-04 | |
| Chemenu | CM111041-10g |
methyl 4-bromo-1H-pyrazole-3-carboxylate |
81190-89-8 | 95% | 10g |
$228 | 2021-08-06 | |
| Chemenu | CM111041-25g |
methyl 4-bromo-1H-pyrazole-3-carboxylate |
81190-89-8 | 95% | 25g |
$455 | 2021-08-06 | |
| TRC | M295928-100mg |
Methyl 4-bromo-1h-pyrazole-3-carboxylate |
81190-89-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | M295928-250mg |
Methyl 4-bromo-1h-pyrazole-3-carboxylate |
81190-89-8 | 250mg |
$81.00 | 2023-05-18 |
Methyl 4-bromo-1H-pyrazole-3-carboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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